Cas no 1621516-91-3 (Amlodipine Related Compound K)

• Product Name: Amlodipine Related Compound K
• CAS No: 1621516-91-3
• MF: C₁₈H₂₀ClNO₃
• MW: 333.809304237366
• CID: 4557654
• Update Time: 2025-06-10

Amlodipine Related Compound K Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(2-chlorophenyl)-8-methyl-3,4,6,7-tetrahydro-2H-benzo[b][1,4]oxazine-5-carboxylate
• Amlodipine Impurity 32
• 2H-1,4-Benzoxazine-5-carboxylic acid, 6-(2-chlorophenyl)-3,4,6,7-tetrahydro-8-methyl-, ethyl ester
• Amlodipine Related Compound K

• Inchi： 1S/C18H20ClNO3/c1-3-22-18(21)15-13(12-6-4-5-7-14(12)19)10-11(2)17-16(15)20-8-9-23-17/h4-7,13,20H,3,8-10H2,1-2H3
• InChI Key： ZXORKHNCIMUVML-UHFFFAOYSA-N
• SMILES： O1C2=C(C)CC(C3=CC=CC=C3Cl)C(C(OCC)=O)=C2NCC1

Amlodipine Related Compound K Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Amlodipine Related Compound K

Introduction to Amlodipine Related Compound K (CAS No: 1621516-91-3)

Amlodipine Related Compound K, chemically identified by the CAS number 1621516-91-3, is a significant derivative in the field of cardiovascular pharmacology. This compound has garnered considerable attention due to its structural and pharmacological similarities to the widely prescribed antihypertensive drug, amlodipine. Amlodipine, a calcium channel blocker, is renowned for its efficacy in managing hypertension and preventing angina pectoris. The related compound K exhibits intriguing properties that make it a subject of extensive research and development.

The molecular structure of Amlodipine Related Compound K shares key features with amlodipine, particularly in its dihydropyridine core. This core structure is pivotal for the compound's ability to interact with L-type calcium channels, thereby modulating calcium influx into cardiac and vascular smooth muscle cells. Such interactions are critical for its vasodilatory effects, which contribute to its therapeutic benefits. The slight modifications in the chemical framework of Amlodipine Related Compound K compared to amlodipine may lead to differences in pharmacokinetics and pharmacodynamics, making it an interesting candidate for further study.

Recent advancements in pharmaceutical research have highlighted the potential of Amlodipine Related Compound K as a lead compound for novel therapeutic agents. Studies have demonstrated that this derivative may possess enhanced selectivity for vascular smooth muscle cells over cardiac muscle cells, potentially reducing the risk of side effects such as bradycardia and heart failure associated with amlodipine. This selectivity is attributed to subtle variations in the compound's binding affinity and duration of action at calcium channels.

In vitro and in vivo studies have provided valuable insights into the mechanism of action of Amlodipine Related Compound K. These studies indicate that the compound exhibits potent vasodilation properties, primarily by relaxing peripheral arteries. This relaxation leads to a decrease in systemic vascular resistance, which subsequently lowers blood pressure. Additionally, the compound has shown promise in reducing myocardial oxygen demand, making it a potential treatment option for patients with chronic heart conditions.

The pharmacokinetic profile of Amlodipine Related Compound K is another area of active investigation. Unlike amlodipine, which has a long half-life allowing for once-daily dosing, Amlodipine Related Compound K may exhibit a shorter half-life. This characteristic could offer advantages such as more rapid onset of action and improved compliance among patients. However, further studies are needed to fully understand how these pharmacokinetic differences influence clinical efficacy and safety.

One of the most compelling aspects of Amlodipine Related Compound K is its potential for structural modifications to enhance therapeutic efficacy while minimizing side effects. Researchers are exploring various strategies to optimize the compound's pharmacological properties. For instance, modifications to the side chains attached to the dihydropyridine core could improve selectivity for calcium channels or alter metabolic pathways that lead to adverse effects.

The synthesis of Amlodipine Related Compound K involves complex organic chemistry techniques that require precise control over reaction conditions and purification methods. Advanced synthetic methodologies have enabled chemists to produce high-purity samples of this compound, facilitating rigorous analytical characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure-activity relationships of this derivative.

The clinical potential of Amlodipine Related Compound K is underscored by ongoing clinical trials designed to evaluate its safety and efficacy in human populations. These trials aim to provide evidence supporting its use as a standalone therapy or in combination with other antihypertensive agents. Preliminary results from these trials suggest that Amlodipine Related Compound K may offer benefits comparable to existing treatments but with an improved side effect profile.

Economic considerations also play a crucial role in the development and commercialization of Amlodipine Related Compound K. The cost-effectiveness of producing this derivative compared to existing drugs must be carefully assessed to ensure accessibility for patients worldwide. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options.

The regulatory landscape governing the approval and marketing of Amlodipine Related Compound K is another factor that influences its development trajectory. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Therefore, researchers must adhere to stringent guidelines during clinical trial design and data analysis to ensure compliance with regulatory standards.

In conclusion, Amlodipine Related Compound K (CAS No: 1621516-91-3) represents a promising advancement in cardiovascular therapeutics. Its structural similarities to amlodipine combined with unique pharmacological properties position it as a valuable candidate for further research and development. As our understanding of cardiovascular diseases continues to evolve, compounds like Amlodipine Related Compound K will play an increasingly important role in improving patient outcomes worldwide.